2-Oxo-1-(thiazol-2-ylcarbamoylmethyl)-1,2-dihydro-pyridine-3-carboxylic acid

Specification

• CAS No.: 1171917-16-0
• Molecular Formula: C11H9N3O4S
• Molecular Weight: 279.27 g/mol
• IUPAC Name: 2-oxo-1-[2-oxo-2-(1,3-thiazol-2-ylamino)ethyl]pyridine-3-carboxylic acid
• Standard InChI: InChI=1S/C11H9N3O4S/c15-8(13-11-12-3-5-19-11)6-14-4-1-2-7(9(14)16)10(17)18/h1-5H,6H2,(H,17,18)(H,12,13,15)
• Standard InChI Key: KKXUFRZWLLQGSH-UHFFFAOYSA-N
• SMILES: C1=CN(C(=O)C(=C1)C(=O)O)CC(=O)NC2=NC=CS2
• Canonical SMILES: C1=CN(C(=O)C(=C1)C(=O)O)CC(=O)NC2=NC=CS2

Introduction

Chemical Identity and Structural Properties

2-Oxo-1-(thiazol-2-ylcarbamoylmethyl)-1,2-dihydro-pyridine-3-carboxylic acid is a complex organic compound belonging to the class of thiazole derivatives. The compound incorporates multiple heterocyclic rings, including a pyridine and a thiazole ring system, making it structurally unique and functionally versatile.

Basic Identification Parameters

The compound has been well-characterized with the following identifying parameters:

Parameter	Value
CAS Registry Number	1171917-16-0
PubChem CID	46737110
Molecular Formula	C₁₁H₉N₃O₄S
Molecular Weight	279.27 g/mol
IUPAC Name	2-oxo-1-[2-oxo-2-(1,3-thiazol-2-ylamino)ethyl]pyridine-3-carboxylic acid
InChIKey	KKXUFRZWLLQGSH-UHFFFAOYSA-N

Structural Features

The molecular structure of 2-Oxo-1-(thiazol-2-ylcarbamoylmethyl)-1,2-dihydro-pyridine-3-carboxylic acid comprises several key structural elements that contribute to its chemical properties and potential biological activities:

• A 2-oxo-1,2-dihydropyridine core structure

• A carboxylic acid group at position 3 of the pyridine ring

• A thiazole ring connected via a carbamoylmethyl linker

• Multiple hydrogen bond acceptors and donors that facilitate molecular interactions

The compound's SMILES notation (C1=CN(C(=O)C(=C1)C(=O)O)CC(=O)NC2=NC=CS2) provides a linear representation of its structure, highlighting the connectivity between its constituent atoms.

Synthesis Methods

The synthesis of 2-Oxo-1-(thiazol-2-ylcarbamoylmethyl)-1,2-dihydro-pyridine-3-carboxylic acid typically involves multi-step reactions that require careful control of conditions to ensure high yields and purity of the final product.

Analytical Characterization

The structural confirmation and purity assessment of 2-Oxo-1-(thiazol-2-ylcarbamoylmethyl)-1,2-dihydro-pyridine-3-carboxylic acid rely on various analytical techniques.

Spectroscopic Methods

Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) are commonly employed to confirm the structure of this compound:

• ¹H NMR would show characteristic signals for the aromatic protons of both the pyridine and thiazole rings

• ¹³C NMR would confirm the presence of carbonyl carbons (from the amide, lactam, and carboxylic acid functionalities)

• Mass spectrometry would show a molecular ion peak consistent with the molecular weight of 279.27 g/mol, with fragmentation patterns characteristic of the structural features present

Supplier Information	Details
Avantor Product Number	101850-722
Package Size	500 mg
MFCD Number	MFCD12028508

Other suppliers like Evita Chemicals and Vulcan Chemicals also list this compound in their catalogs.

Structure-Activity Relationships

Understanding the relationship between the structural features of 2-Oxo-1-(thiazol-2-ylcarbamoylmethyl)-1,2-dihydro-pyridine-3-carboxylic acid and its biological activities provides insights into its potential mechanisms of action.